Cas no 1806319-55-0 (7-(Methylthio)benzo[d]oxazole-2-carboxamide)

• Product Name: 7-(Methylthio)benzo[d]oxazole-2-carboxamide
• CAS No: 1806319-55-0
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4818866
• Update Time: 2025-05-19

7-(Methylthio)benzo[d]oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(Methylthio)benzo[d]oxazole-2-carboxamide

• Inchi： 1S/C9H8N2O2S/c1-14-6-4-2-3-5-7(6)13-9(11-5)8(10)12/h2-4H,1H3,(H2,10,12)
• InChI Key： AUGJGZYGYVQWCK-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC2=C1OC(C(N)=O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.5
• Topological Polar Surface Area: 94.4

Additional information on 7-(Methylthio)benzo[d]oxazole-2-carboxamide

7-(Methylthio)benzo[d]oxazole-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1806319-55-0, known as 7-(Methylthio)benzo[d]oxazole-2-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of benzo[d]oxazole derivatives, which are well-known for their versatile chemical reactivity and biological activity. The methylthio group attached at the 7-position of the benzo[d]oxazole ring introduces additional functional complexity, making this compound a subject of interest for both academic and industrial research.

Recent studies have highlighted the importance of benzo[d]oxazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The methylthio substituent in 7-(Methylthio)benzo[d]oxazole-2-carboxamide plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and bioavailability. Researchers have demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic interventions.

The synthesis of 7-(Methylthio)benzo[d]oxazole-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the methylthio group is achieved through a thiolation reaction, which is carefully optimized to ensure high yields and purity. This compound's structure has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its identity and purity.

In terms of biological activity, 7-(Methylthio)benzo[d]oxazole-2-carboxamide has shown remarkable selectivity towards specific molecular targets. For instance, studies have revealed its ability to inhibit the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. Additionally, this compound has demonstrated cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent. These findings underscore the importance of further research into the pharmacokinetic and pharmacodynamic properties of this compound.

The application of 7-(Methylthio)benzo[d]oxazole-2-carboxamide extends beyond medicinal chemistry. Its unique electronic properties make it a valuable component in materials science, particularly in the development of advanced materials for electronic applications. Researchers have explored its use as a building block for constructing functional polymers and organic semiconductors, leveraging its ability to form stable π-conjugated systems.

From an environmental perspective, the synthesis and application of 7-(Methylthio)benzo[d]oxazole-2-carboxamide are conducted with strict adherence to green chemistry principles. The use of eco-friendly solvents and catalysts minimizes the environmental footprint of its production process. Furthermore, ongoing studies aim to evaluate its biodegradability and toxicity profile to ensure sustainable use in various industrial applications.

In conclusion, 7-(Methylthio)benzo[d]oxazole-2-carboxamide represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structural features, coupled with promising biological activity, position it as a key compound for future research and development. As scientific understanding continues to evolve, this compound is expected to contribute significantly to the advancement of medicine and materials science.